Cas no 1217468-27-3 (Fmoc-Asp(OtBu)-OH-13C4,15N)

• Product Name: Fmoc-Asp(OtBu)-OH-13C4,15N
• CAS No: 1217468-27-3
• MF: C₂₃H₂₅NO₆
• MW: 416.411735296249
• CID: 4457434
• PubChem ID: 46737260
• Update Time: 2025-10-30

Fmoc-Asp(OtBu)-OH-13C4,15N Chemical and Physical Properties

Names and Identifiers

• Fmoc-Asp(OtBu)-OH-13C4,15N
• 1217468-27-3
• J-006493
• Fmoc-Asp(OtBu)-OH (U-13C4, 15N)
• HY-Y1169S1
• 1160760-08-6
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonyl(15N)amino)-4-[(2-methylpropan-2-yl)oxy]-4-oxo(1,2,3,4-13C4)butanoic acid
• DA-53285
• CS-0514491
• Fmoc-Asp(OtBu)-OH-[13C4,15N]
• [U-13C4,15N]-Fmoc-Asp(OtBu)-OH

• Inchi： 1S/C23H25NO6/c1-23(2,3)30-20(25)12-19(21(26)27)24-22(28)29-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,24,28)(H,26,27)/t19-/m0/s1/i12+1,19+1,20+1,21+1,24+1
• InChI Key： FODJWPHPWBKDON-LJRMHOJXSA-N
• SMILES： O(C([15NH][13C@H]([13C](=O)O)[13CH2][13C](=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 416.17864175g/mol
• Monoisotopic Mass: 416.17864175g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Additional information on Fmoc-Asp(OtBu)-OH-13C4,15N

Fmoc-Asp(OtBu)-OH-13C4,15N: A Comprehensive Overview

Fmoc-Asp(OtBu)-OH-13C4,15N is a specialized amino acid derivative with the CAS number 1217468-27-3. This compound is widely utilized in peptide synthesis and research due to its unique structural and functional properties. The name Fmoc-Asp(OtBu)-OH-13C4,15N combines several key components: Fmoc (9-fluorenylmethyloxycarbonyl), Asp (aspartic acid), OtBu (tert-butoxycarbonyl), and the isotopic labeling with 13C4 and 15N. Each of these elements plays a critical role in the compound's application and functionality.

The Fmoc group is a well-known protecting group in peptide synthesis. It is commonly used to protect the amino terminus of amino acids during solid-phase synthesis. The stability of the Fmoc group under basic conditions makes it ideal for this purpose. The Asp(OtBu) moiety refers to aspartic acid with a tert-butoxycarbonyl (OtBu) protecting group on its carboxyl terminus. This dual protection system ensures that both the amino and carboxyl termini are stable during synthesis, allowing for precise control over peptide assembly.

The inclusion of 13C4 and 15N isotopic labeling in Fmoc-Asp(OtBu)-OH-13C4,15N makes this compound particularly valuable for advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy. These isotopes are used to enhance the resolution and sensitivity of NMR experiments, enabling researchers to study the structure, dynamics, and interactions of peptides at an atomic level. Recent advancements in NMR technology have further highlighted the importance of such labeled compounds in understanding complex biological systems.

Recent studies have demonstrated the utility of Fmoc-Asp(OtBu)-OH-13C4,15N in the development of bioactive peptides and drug delivery systems. For instance, researchers have employed this compound in the synthesis of cyclic peptides with potential therapeutic applications. The ability to precisely control the stereochemistry and conformation of these peptides has led to significant breakthroughs in drug design and optimization.

In addition to its role in peptide synthesis, Fmoc-Asp(OtBu)-OH-13C4,15N has found applications in materials science. By incorporating this compound into polymer-based materials, scientists have developed novel biomaterials with tailored mechanical and biocompatible properties. These materials hold promise for use in tissue engineering and regenerative medicine.

The production of Fmoc-Asp(OtBu)-OH-13C4,15N involves a multi-step synthetic process that requires precise control over reaction conditions. The use of isotopic labeling adds an additional layer of complexity to the synthesis, necessitating specialized techniques to ensure high purity and isotopic enrichment. Recent advancements in synthetic chemistry have improved the efficiency and scalability of this process, making it more accessible for large-scale applications.

From a regulatory standpoint, Fmoc-Asp(OtBu)-OH-13C4,15N is classified as a non-hazardous chemical under most international regulations. Its stability and lack of toxicity make it suitable for use in laboratory settings without requiring special handling or storage precautions.

In conclusion, Fmoc-Asp(OtBu)-OH-13C4,15N is a versatile compound with wide-ranging applications in peptide synthesis, analytical chemistry, materials science, and drug development. Its unique combination of functional groups and isotopic labeling makes it an invaluable tool for researchers across various disciplines. As advancements in synthetic chemistry and analytical techniques continue to evolve, the potential applications of this compound are expected to expand further.